Cas no 219685-77-5 (Benzoic acid, 2,5-dichloro-4-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 2,5-dichloro-4-hydroxy-, methyl ester
• CAS No: 219685-77-5
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 1409452
• PubChem ID: 11127832
• Update Time: 2025-04-20

Benzoic acid, 2,5-dichloro-4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-dichloro-4-hydroxy-, methyl ester
• methyl 2,5-dichloro-4-hydroxybenzoate
• SCHEMBL2650105
• DTXSID10456216
• VUOSYXHBPMMELM-UHFFFAOYSA-N
• 219685-77-5

• Inchi： 1S/C8H6Cl2O3/c1-13-8(12)4-2-6(10)7(11)3-5(4)9/h2-3,11H,1H3
• InChI Key： VUOSYXHBPMMELM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(=O)OC)Cl)O

Computed Properties

• Exact Mass: 219.96948
• Monoisotopic Mass: 219.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53